Cas no 1782257-82-2 (4-Bromo-5-methoxy-1-methyl-1H-indazole)

4-Bromo-5-methoxy-1-methyl-1H-indazole structure
1782257-82-2 structure
Product Name:4-Bromo-5-methoxy-1-methyl-1H-indazole
CAS No:1782257-82-2
MF:C9H9BrN2O
MW:241.084561109543
CID:4820927
Update Time:2023-08-19

4-Bromo-5-methoxy-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-methoxy-1-methyl-1H-indazole
    • Inchi: 1S/C9H9BrN2O/c1-12-7-3-4-8(13-2)9(10)6(7)5-11-12/h3-5H,1-2H3
    • InChI Key: YHCGFQDEBUTQCR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2=C1C=NN2C)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • XLogP3: 2.2
  • Topological Polar Surface Area: 27

4-Bromo-5-methoxy-1-methyl-1H-indazole Pricemore >>

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